Cas no 1803829-84-6 (5-Fluoro-4-phenylpyridine-2-acetonitrile)
5-Fluoro-4-phenylpyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-4-phenylpyridine-2-acetonitrile
-
- Inchi: 1S/C13H9FN2/c14-13-9-16-11(6-7-15)8-12(13)10-4-2-1-3-5-10/h1-5,8-9H,6H2
- InChI Key: VDKLZDVENHGJAQ-UHFFFAOYSA-N
- SMILES: FC1=CN=C(CC#N)C=C1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- XLogP3: 2.3
- Topological Polar Surface Area: 36.7
5-Fluoro-4-phenylpyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005522-250mg |
5-Fluoro-4-phenylpyridine-2-acetonitrile |
1803829-84-6 | 95% | 250mg |
$1,048.60 | 2022-04-02 | |
| Alichem | A029005522-500mg |
5-Fluoro-4-phenylpyridine-2-acetonitrile |
1803829-84-6 | 95% | 500mg |
$1,634.45 | 2022-04-02 | |
| Alichem | A029005522-1g |
5-Fluoro-4-phenylpyridine-2-acetonitrile |
1803829-84-6 | 95% | 1g |
$2,866.05 | 2022-04-02 |
5-Fluoro-4-phenylpyridine-2-acetonitrile Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 5-Fluoro-4-phenylpyridine-2-acetonitrile
Introduction to 5-Fluoro-4-phenylpyridine-2-acetonitrile (CAS No. 1803829-84-6)
5-Fluoro-4-phenylpyridine-2-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1803829-84-6, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention in medicinal chemistry due to its versatile biological activities and synthetic potential. The presence of both a fluoro group and a phenyl substituent enhances its utility in designing novel molecules with improved pharmacokinetic properties.
The structural features of 5-Fluoro-4-phenylpyridine-2-acetonitrile make it a valuable building block for the development of drugs targeting various therapeutic areas. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, is particularly crucial in drug design. Recent studies have highlighted the role of fluorinated pyridines in enhancing the efficacy of small-molecule inhibitors, particularly in oncology and central nervous system (CNS) disorders. For instance, derivatives of this compound have been explored as kinase inhibitors, where the fluoro group contributes to selective binding and reduced off-target effects.
The phenyl moiety in the molecule further expands its synthetic utility by allowing further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of more sophisticated pharmacophores. In particular, 5-Fluoro-4-phenylpyridine-2-acetonitrile has been utilized in the synthesis of antiviral agents, where the combination of fluoro and phenyl groups enhances interactions with viral proteases and polymerases.
Recent advancements in computational chemistry have also underscored the importance of this compound. Molecular modeling studies indicate that the electron-withdrawing nature of the nitrile group and the electron-donating effect of the fluoro substituent create a favorable electronic environment for drug-receptor interactions. This has led to innovative approaches in rational drug design, where virtual screening techniques are employed to identify potential candidates for further experimental validation.
In clinical research, derivatives of 5-Fluoro-4-phenylpyridine-2-acetonitrile have shown promise as scaffolds for anti-inflammatory and immunomodulatory therapies. The fluoro group’s ability to enhance bioavailability while minimizing systemic toxicity makes it an attractive feature for drug development. Moreover, preclinical studies have demonstrated that certain analogs exhibit significant activity against inflammatory cytokines, suggesting their potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The compound’s role extends beyond pharmaceutical applications; it is also instrumental in materials science. Fluorinated pyridines are known for their stability under various conditions, making them suitable for use in organic electronics and sensors. The incorporation of 5-Fluoro-4-phenylpyridine-2-acetonitrile into conductive polymers has been explored to improve charge transport properties, which is critical for developing more efficient solar cells and light-emitting diodes (LEDs).
From a synthetic chemistry perspective, 5-Fluoro-4-phenylpyridine-2-acetonitrile serves as a versatile precursor for accessing more complex heterocycles. For example, palladium-catalyzed reactions allow for the introduction of additional nitrogen-containing rings or heteroatom substitutions, broadening its applicability in medicinal chemistry. The nitrile group can be further converted into amides or carboxylic acids through hydrolysis or reduction, providing access to a wide range of functional derivatives.
The growing interest in fluorinated compounds has also driven innovation in synthetic methodologies. New catalytic systems have been developed to facilitate the introduction of fluorine atoms with higher selectivity and efficiency. These advancements are particularly relevant for 5-Fluoro-4-phenylpyridine-2-acetonitrile, as they enable chemists to explore novel derivatives with tailored biological activities without compromising yield or purity.
Economic considerations also play a role in the industrial adoption of this compound. As demand for fluorinated intermediates rises, manufacturers are optimizing production processes to ensure cost-effectiveness without sacrificing quality. This includes streamlining purification methods and reducing waste generation, aligning with global sustainability goals.
In conclusion, 5-Fluoro-4-phenylpyridine-2-acetonitrile (CAS No. 1803829-84-6) represents a cornerstone in contemporary chemical synthesis and drug development. Its unique structural features offer unparalleled opportunities for designing molecules with enhanced therapeutic efficacy and improved pharmacokinetic profiles. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation across multiple scientific disciplines.
1803829-84-6 (5-Fluoro-4-phenylpyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)